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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B1329941 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of Reactive Red 180. Adherence to these procedures is essential

for ensuring the safety of all laboratory personnel and maintaining a secure research

environment.

Reactive Red 180, a reactive azo dye, presents potential hazards if not handled correctly. The

primary risks include skin and eye irritation, and sensitization, particularly through inhalation of

the powder form.[1][2][3] This guide outlines the necessary personal protective equipment

(PPE), step-by-step operational procedures, and a detailed disposal plan to mitigate these

risks.

Personal Protective Equipment (PPE) and Exposure
Limits
While a specific occupational exposure limit (OEL) for Reactive Red 180 has not been

established, it is crucial to minimize exposure.[1] The following table summarizes the

recommended PPE and general exposure limits for dust.
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Parameter Specification Source

Occupational Exposure Limit

(OEL)

No specific Threshold Limit

Value (TLV) established.

Airborne concentrations must

be kept as low as practically

possible.

[1]

General Dust Exposure Limits

(as a reference)

Total Inhalable Dust: 10 mg/m³

(8-hour TWA) Respirable Dust:

5 mg/m³ (8-hour TWA)

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

[1][3]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile) and a lab coat.
[1][3][4]

Respiratory Protection

An N95 or higher-rated

respirator is required when

handling the powder form or if

dust generation is likely.[1][4]

[1][4]

Operational Plan: From Receipt to Use
A systematic approach to handling Reactive Red 180 is critical to prevent exposure and

contamination.

Receiving and Storage
Inspect: Upon receipt, inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name and hazard

warnings.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents.[3] Keep the container tightly sealed.
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Preparation and Handling
Ventilation: All work with Reactive Red 180 powder must be conducted in a certified

chemical fume hood or a designated area with local exhaust ventilation to minimize

inhalation of dust.[3]

Avoid Dust: Handle the powder carefully to avoid generating dust. Do not dry sweep; if

cleaning is necessary, gently wipe with a damp cloth.

Weighing: Weigh the dye powder in a fume hood or a ventilated balance enclosure.

Solution Preparation: When preparing solutions, slowly add the dye powder to the solvent to

prevent splashing and dust formation.

Spill Cleanup
Minor Spills (Powder):

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid raising

dust.

Carefully scoop the material into a labeled, sealable container for hazardous waste

disposal.

Clean the spill area with soap and water.

Minor Spills (Liquid):

Contain the spill using absorbent materials (e.g., spill pads, vermiculite).

Absorb the spilled liquid and place the used absorbent materials into a labeled, sealable

container for hazardous waste.

Clean the spill area with soap and water.

Major Spills:
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Evacuate the laboratory and alert others in the vicinity.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Do not attempt to clean up a major spill without specialized training and equipment.

Disposal Plan: Responsible Waste Management
All waste contaminated with Reactive Red 180 must be treated as hazardous waste.[5]

Waste Collection
Solid Waste: Collect all contaminated solid waste, including used PPE (gloves, etc.),

weighing papers, and spill cleanup materials, in a clearly labeled, leak-proof container.

Liquid Waste: Collect all unused solutions and contaminated liquids in a separate, clearly

labeled, leak-proof container. Do not pour any Reactive Red 180 waste down the drain.[1]

Waste Labeling
All waste containers must be labeled with "Hazardous Waste," the full chemical name

("Reactive Red 180"), and a description of the contents (e.g., "Solid waste with Reactive
Red 180," "Aqueous solution of Reactive Red 180").

Waste Disposal
Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.[1]

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Experimental Workflow for Handling Reactive Red
180
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Caption: Workflow for the safe handling and disposal of Reactive Red 180.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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